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Compound Focus: Indium dichloride

CAS No.: 13465-11-7

Cat. No.: S1510343

Why InCls is Moisture-Sensitive Anhydrous indium chloride (InCl3) is highly hygroscopic, readily

absorbing moisture from the air which can lead to:

e Formation of Hydrates: Conversion to forms like InCls-xH20, altering molecular weight and reactivity
[1].

¢ Reduced Reaction Efficacy: Moisture contamination can hinder performance in reactions like nitrile
reduction [2].

e Handling Difficulties: Hydrated forms may clump, complicating accurate weighing.

Moisture Sensitivity Levels (MSL) While no specific MSL is assigned to InCls in search results, you can

classify it based on its behavior using this framework:

Sensitivity . Typical Handling Requirements for
Description

Level Components

MSL 2 Requires handling within 1 year of factory Store in moisture barrier bag with
sealing [3]. desiccant [3].

MSL 3 Must be used within 168 hours (1 week) of Store in a dry cabinet (<10% RH)
bag opening [4]. after opening [4].

MSL 4 Must be used within 72 hours of bag opening

[3].
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Sensitivity L Typical Handling Requirements for
Description

Level Components

MSL 5 Must be used within 48 hours of bag opening
[3].

MSL 5a Must be used within 24 hours of bag opening
[3].

MSL 6 Requires baking before use if exposed

beyond the time limit [3].
Given its high sensitivity, treat anhydrous InCls as at least MSL 4 or higher, requiring stringent controls.

Standard Operating Procedure for Storage & Handling

Follow this workflow for handling moisture-sensitive materials like InCls. The process ensures minimal

exposure to ambient air.

Store Sealed Package

Inspect Package Integrity at Room Temperature

[Start: Receive Material

Reseal and Return
to Dry Storage

[Material Ready for Usa

Open Package in Transfer to Weigh and Use
Dry Environment Internal Storage in Glove Box

Click to download full resolution via product page

Required Materials and Equipment

¢ Moisture Barrier Bag (MBB): Multi-layered bag with polyethylene and aluminum foil for protection

[3].
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e Desiccant: Silica gel packets to maintain dry interior [3].

¢ Humidity Indicator Card (HIC): Provides visual humidity level check (blue = dry, pink = humid) [3].

¢ Dry Storage Cabinet or Desiccator: Maintains low-humidity environment (<10% RH) for opened
materials [4].

¢ Inert Atmosphere Glove Box: Provides oxygen- and moisture-free environment for handling and
weighing [1].

Step-by-Step Protocol

¢ Incoming Inspection: Upon receipt, inspect the MBB for damage. Check the HIC inside to ensure it
indicates a dry state (typically blue) [3] [4].
¢ Long-Term Storage: Store the sealed MBB in a cool, dry place at room temperature.
e Opening Procedure: When ready to use, open the MBB only inside a controlled environment:
o Preferred: Inside an argon or nitrogen-filled glove box.
o Alternative: In a lab with low ambient humidity, working quickly to minimize exposure.
¢ Internal Storage: Immediately transfer the InCls from the MBB to an airtight container inside the
glove box. Store this container in a dry storage cabinet (<10% RH) within the glove box [4].
¢ Weighing and Use: Always weigh and handle InCls inside the glove box.
¢ Resealing: After use, immediately reseal the internal container and return it to the dry storage
cabinet.

Experimental Validation of Purity

If you suspect your InCls has absorbed moisture, use these methods to check its state and restore it if

possible.

1. Visual and Physical Inspection

¢ Anhydrous InCls: Typically a free-flowing powder.
¢ Hydrated InCls: May appear clumpy or wet [1].

2. Dehydration by Baking Baking can remove absorbed moisture. Note: Always verify thermal stability of

your compound before baking.

Condition Baking Temperature Baking Time Notes

MSL 2-4 125+5°C 24 hours Standard procedure [3]
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Condition Baking Temperature Baking Time Notes

Alternative  60+5°C 96 hours Milder alternative for sensitive materials [3]

For InCls: Decomposes at ~150°C [5]. Use the milder 60°C for 96 hours protocol is recommended.

Perform this in a vacuum oven purged with dry nitrogen if possible.

3. Analytical Verification After baking, confirm successful dehydration:

e X-ray Diffraction (XRD): Compare pattern to known anhydrous and hydrated crystal structures [1].
e Karl Fischer Titration: Quantitatively determine residual water content.

Troubleshooting & FAQs

Frequently Asked Questions

Q1: What should I do if I find my InCls bottle left open on the lab bench? A1l: The material is likely
compromised. For critical applications, it is safest to discard it. For non-critical use, you may attempt to

recover it by baking using the mild 60°C protocol, followed by analytical verification to confirm purity [3].

Q2: Can I use a standard lab desiccator with silica gel for long-term storage? A2: A desiccator is
suitable for short-term storage. For long-term storage of highly sensitive materials like InCls, an electrically
powered dry cabinet that actively maintains humidity below 10% RH is strongly recommended for better

control and monitoring [4]. Always ensure the desiccant is blue and recharge it when it changes color.

Q3: How do I safely handle the disposal of moisture-contaminated InCls? A3: Contact your institution's
Environmental Health and Safety (EHS) department for specific protocols regarding heavy metal waste

disposal. Do not dispose of it with regular solid or aqueous waste.

The key to handling InCls is preventing moisture exposure. Strict adherence to these storage and handling

protocols will ensure your compound remains in its reactive, anhydrous state.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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